Cas no 2171597-15-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid
• CAS No: 2171597-15-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6549766
• PubChem ID: 165583610
• Update Time: 2025-07-25

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylpentanoic acid
• EN300-1539013
• 2171597-15-0

• Inchi： 1S/C26H32N2O5/c1-4-10-22(23(29)28-26(3,15-5-2)24(30)31)27-25(32)33-16-21-19-13-8-6-11-17(19)18-12-7-9-14-20(18)21/h6-9,11-14,21-22H,4-5,10,15-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： IRTSCBURJVWXLG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C(=O)O)(C)CCC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid (CAS No. 2171597-15-0)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid, identified by the CAS number 2171597-15-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenyl moiety linked through a methoxycarbonyl group to an amino-pentanoic acid backbone. The presence of such structural motifs not only imparts unique physicochemical properties but also opens up diverse possibilities for its application in drug discovery and material science.

The fluorenyl group, a prominent feature in this molecule, is renowned for its stability, fluorescence properties, and ease of functionalization. These attributes make it an invaluable component in the design of bioconjugates, fluorescent probes, and pharmaceutical intermediates. In recent years, the integration of fluorene-based scaffolds into drug molecules has been extensively explored due to their ability to enhance solubility, metabolic stability, and binding affinity. For instance, derivatives of fluorene have been incorporated into kinase inhibitors, antiviral agents, and anticancer drugs, where their structural rigidity and electronic characteristics play a pivotal role in modulating biological activity.

The methoxycarbonyl (ester) functionality in the compound serves as a critical protecting group for the amino functionality. This protection-deprotection strategy is fundamental in multi-step organic synthesis, particularly in peptide chemistry and medicinal chemistry. The methoxycarbonyl group can be selectively removed under mild acidic or basic conditions, allowing for controlled access to the free amine. This versatility is particularly useful in constructing complex peptidomimetics or in modifying the reactivity of the molecule for further derivatization.

The core structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid consists of a pentanamido-pentanoic acid backbone. This type of linear amino acid derivative is often employed as a building block in the synthesis of peptidomimetics—molecules designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic profiles. The presence of both amide and carboxylic acid functionalities provides multiple sites for chemical modification, enabling the creation of diverse analogs with tailored properties.

In recent years, there has been a surge in research focused on developing novel peptidomimetics as therapeutic agents. These compounds are particularly attractive due to their ability to target specific biological pathways with high selectivity while minimizing off-target effects. The compound under discussion has shown promise as a precursor for such peptidomimetics. For example, modifications at the fluorenyl moiety have been explored to enhance photophysical properties, making it suitable for use in photodynamic therapy or as a fluorescent tag in biochemical assays.

Moreover, the pentanamido segment introduces rigidity into the molecular framework, which can be advantageous in terms of binding affinity and resistance to enzymatic degradation. This characteristic is particularly relevant in designing long-acting biologics or drugs that require prolonged circulation time within the body. Recent studies have demonstrated that incorporating rigid spacers into peptide mimics can significantly improve their pharmacological efficacy by optimizing interactions with biological targets.

The 2-methylpentanoic acid moiety at the terminus contributes to the overall hydrophobicity of the molecule. This property can be leveraged to enhance membrane permeability or to improve solubility when combined with appropriate solubilizing groups. Such structural features are often exploited in drug design to achieve optimal pharmacokinetic profiles, including oral bioavailability and tissue distribution.

From a synthetic perspective, CAS No. 2171597-15-0 represents an advanced intermediate that can be further functionalized through various organic transformations. The combination of protecting groups (methoxycarbonyl) and reactive sites (amide, carboxylic acid) allows for modular construction of complex molecules. Advanced synthetic methodologies such as solid-phase peptide synthesis (SPPS), reductive amination, or transition-metal-catalyzed cross-coupling reactions can be employed to introduce additional functional groups or side chains.

Recent advancements in computational chemistry have also facilitated the rational design of derivatives based on this scaffold. Molecular modeling techniques can predict how structural modifications will influence binding affinity, solubility, and metabolic stability. For instance, virtual screening campaigns have identified promising analogs by optimizing key interactions with biological targets such as enzymes or receptors. Such computational approaches are increasingly integrated into drug discovery pipelines to accelerate lead optimization.

In summary,2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid (CAS No. 2171597-15-0) stands out as a versatile intermediate with broad applications in pharmaceutical chemistry and biorganic synthesis. Its unique structural features—combining a fluorenyl group with protective and reactive functionalities—make it an attractive building block for developing novel therapeutics and materials. As research continues to uncover new synthetic strategies and applications for this compound class,CAS No. 2171597-15-0 is poised to play an increasingly significant role in advancing both academic research and industrial development.